Cas no 881401-94-1 (1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)-)

• Product Name: 1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)-
• CAS No: 881401-94-1
• MF: C₈H₅F₂N₃S
• MW: 213.207206487656
• CID: 4285497
• PubChem ID: 64536597
• Update Time: 2025-04-24

1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)-
• 5-(3,4-Difluorophenyl)-1,2,4-thiadiazol-3-amine
• EN300-696346
• 881401-94-1
• DANHTJGTGAUDKY-UHFFFAOYSA-N
• CS-0285233
• 5-(3,4-difluoro-phenyl)-[1,2,4]thiadiazol-3-ylamine
• SCHEMBL4879434
• 5-(3,4-Difluoro-phenyl)-[1,2,4]-thiadiazol-3-ylamine
• AKOS013861576

• Inchi： 1S/C8H5F2N3S/c9-5-2-1-4(3-6(5)10)7-12-8(11)13-14-7/h1-3H,(H2,11,13)
• InChI Key： DANHTJGTGAUDKY-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(F)C(F)=C2)=NC(N)=N1

Computed Properties

• Exact Mass: 213.01722467Da
• Monoisotopic Mass: 213.01722467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes